Cas no 1261599-10-3 (6-Chloro-3'-(trifluoromethyl)biphenyl-2-acetic acid)

• Product Name: 6-Chloro-3'-(trifluoromethyl)biphenyl-2-acetic acid
• CAS No: 1261599-10-3
• MF: C₁₅H₁₀ClF₃O₂
• MW: 314.686913967133
• CID: 4992373
• Update Time: 2025-05-19

6-Chloro-3'-(trifluoromethyl)biphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3'-(trifluoromethyl)biphenyl-2-acetic acid

• Inchi： 1S/C15H10ClF3O2/c16-12-6-2-4-10(8-13(20)21)14(12)9-3-1-5-11(7-9)15(17,18)19/h1-7H,8H2,(H,20,21)
• InChI Key： OFTZXRZNCASEST-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC(=O)O)=C1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3

Additional information on 6-Chloro-3'-(trifluoromethyl)biphenyl-2-acetic acid

6-Chloro-3'-(trifluoromethyl)biphenyl-2-acetic Acid: A Comprehensive Overview

The compound 6-Chloro-3'-(trifluoromethyl)biphenyl-2-acetic acid, identified by the CAS number 1261599-10-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of biphenyl derivatives, which have been extensively studied due to their unique electronic properties and structural versatility. The presence of a chlorine atom at the 6-position and a trifluoromethyl group at the 3' position of the biphenyl ring introduces distinct electronic effects, making this compound particularly interesting for research in drug discovery, material science, and chemical synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules, allowing researchers to explore their properties in greater depth. The acetic acid moiety attached to the biphenyl system further enhances the compound's functionality, providing opportunities for additional chemical modifications. This feature is especially valuable in medicinal chemistry, where such groups can be manipulated to optimize pharmacokinetic properties such as solubility and bioavailability.

The structural uniqueness of 6-Chloro-3'-(trifluoromethyl)biphenyl-2-acetic acid has led to its investigation in several cutting-edge research areas. For instance, studies have focused on its potential as a building block for more complex molecular architectures, leveraging its ability to participate in various coupling reactions. Additionally, its electronic characteristics make it a promising candidate for applications in optoelectronics and sensor technologies.

In terms of biological activity, this compound has shown intriguing behavior in preliminary assays. The combination of electron-withdrawing groups (chlorine and trifluoromethyl) and the aromatic biphenyl system creates a molecule with potential bioactivity against specific targets. Researchers are currently exploring its effects on cellular pathways and enzyme interactions, which could pave the way for novel therapeutic interventions.

The synthesis of 6-Chloro-3'-(trifluoromethyl)biphenyl-2-acetic acid involves a multi-step process that highlights the importance of modern synthetic techniques. The use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the biphenyl core, while subsequent functionalization steps introduce the acetic acid group. These methods not only ensure high yields but also maintain the purity required for advanced characterization techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial. Recent studies have examined its stability under various conditions, providing insights into its environmental fate. These findings are essential for ensuring sustainable practices in its production and application.

In conclusion, 6-Chloro-3'-(trifluoromethyl)biphenyl-2-acetic acid represents a significant advancement in organic synthesis, offering a versatile platform for further exploration. Its unique structure, coupled with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to diverse fields ranging from medicine to materials science.